6-Bromo-4-methyl-3,4-dihydro-2H-1-benzopyran-4-amine
CAS No.:
Cat. No.: VC17659286
Molecular Formula: C10H12BrNO
Molecular Weight: 242.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H12BrNO |
|---|---|
| Molecular Weight | 242.11 g/mol |
| IUPAC Name | 6-bromo-4-methyl-2,3-dihydrochromen-4-amine |
| Standard InChI | InChI=1S/C10H12BrNO/c1-10(12)4-5-13-9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,12H2,1H3 |
| Standard InChI Key | UWLXZPZZSLDZBD-UHFFFAOYSA-N |
| Canonical SMILES | CC1(CCOC2=C1C=C(C=C2)Br)N |
Introduction
Chemical Identity and Structural Characteristics
Table 1: Fundamental Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | ||
| Molecular Weight | 242.11 g/mol | |
| CAS Registry Number | 1310123-69-3 | |
| Purity (Commercial) | ≥95% | |
| Storage Conditions | Dry, inert atmosphere, 2–8°C |
Synthesis and Manufacturing
Synthetic Routes
While detailed protocols remain proprietary, retrosynthetic analysis suggests two plausible pathways:
Route 1: Bromination of Benzopyran Precursors
-
Core Formation: Condensation of resorcinol derivatives with β-keto esters under acidic conditions yields 4-methyl-3,4-dihydro-2H-1-benzopyran-4-amine.
-
Electrophilic Substitution: Bromination using bromosuccinimide (NBS) in introduces the bromine atom at the 6-position .
Route 2: Reductive Amination
-
Knoevenagel Condensation: Reaction of 6-bromo-4-methylcoumarin with ammonium acetate in acetic acid generates the imine intermediate.
-
Reduction: Catalytic hydrogenation with or yields the target amine .
Industrial-Scale Production
Ambeed Pharmaceuticals reports batch production at gram-to-kilogram scales, with purity ≥95% confirmed via HPLC . Critical process parameters include:
-
Temperature control during bromination (<0°C to prevent di-bromination).
-
Strict exclusion of moisture to avoid hydrolysis of the amine group .
| Hazard | Precautionary Measure | Code |
|---|---|---|
| Skin irritation | Wear nitrile gloves; wash with soap/water | P280 |
| Inhalation risk | Use fume hood; respiratory protection | P261 |
| Environmental toxicity | Avoid release into waterways | P273 |
| Fire hazard (decomposition) | Use CO extinguishers; evacuate area | P370+P375 |
Emergency Response
-
Ingestion: Administer activated charcoal (1 g/kg) and seek immediate medical attention .
-
Eye contact: Flush with saline for 15 minutes; consult ophthalmologist .
Future Research Directions
Enantiomeric Resolution
Development of chiral stationary phases (e.g., amylose tris(3,5-dimethylphenylcarbamate)) could isolate active enantiomers, improving therapeutic indices .
Prodrug Formulations
Esterification of the amine group may enhance oral bioavailability. Pilot studies with acetylated derivatives show 78% plasma stability at pH 7.4 .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume